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Compound of Interest

Compound Name: L-651392

Cat. No.: B1673810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-651392 is a potent and selective inhibitor of the enzyme 5-lipoxygenase (5-LO). This enzyme

plays a crucial role in the biosynthesis of leukotrienes, which are inflammatory mediators

involved in various physiological and pathological processes. Due to its inhibitory action on this

pathway, L-651392 is a valuable tool for studying inflammatory responses, signaling pathways,

and for potential therapeutic development. Accurate and consistent preparation of L-651392
stock solutions is paramount for obtaining reproducible and reliable experimental results in cell

culture-based assays.

This document provides detailed application notes and protocols for the preparation, storage,

and use of L-651392 stock solutions in a research setting.

Data Presentation
L-651392 Properties

Property Value Reference

Molecular Formula C₁₄H₁₀BrNO₃S [1]

Molecular Weight 352.2 g/mol [1]

Mechanism of Action 5-Lipoxygenase Inhibitor
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Recommended Solvents and Storage
Solvent

Recommended
Concentration

Storage Conditions
Shelf Life
(Estimated)

Dimethyl Sulfoxide

(DMSO)
≥10 mM (Estimated)

-20°C or -80°C,

desiccated, protected

from light

Up to 3 months

Note: The solubility of L-651392 in DMSO has not been definitively reported. Based on the

solubility of structurally related phenothiazine derivatives, a concentration of at least 10 mM

should be achievable. It is recommended to start with this concentration and adjust as needed

based on visual confirmation of complete dissolution.

Experimental Protocols
Protocol 1: Preparation of a 10 mM L-651392 Stock
Solution in DMSO
Materials:

L-651392 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sterile, disposable serological pipettes and pipette tips

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of L-651392 powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents the condensation of

atmospheric moisture onto the compound.
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Weighing the Compound: In a sterile environment (e.g., a biological safety cabinet), carefully

weigh the desired amount of L-651392 powder.

Calculation: To prepare a 10 mM stock solution, the required mass can be calculated using

the following formula: Mass (mg) = Desired Concentration (mol/L) x Desired Volume (L) x

Molecular Weight ( g/mol ) x 1000

Example for 1 mL of 10 mM stock:

0.010 mol/L x 0.001 L x 352.2 g/mol x 1000 = 3.522 mg

Dissolution:

Aseptically add the appropriate volume of sterile, anhydrous DMSO to the vial containing

the weighed L-651392.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a 37°C water bath for a short period can aid dissolution if necessary. Visually

inspect the solution to ensure no particulates are present.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected

(amber or foil-wrapped) tubes. This minimizes contamination and degradation from

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to three months).

Protocol 2: Preparation of Working Solutions for Cell
Culture
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept as low as

possible to avoid cytotoxicity. Most cell lines can tolerate DMSO concentrations up to 0.5%,

but it is advisable to keep it at or below 0.1% if possible.
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Always include a vehicle control (medium containing the same final concentration of DMSO

without L-651392) in your experiments.

Procedure:

Thawing: Thaw a single aliquot of the L-651392 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final working concentrations.

Example: To prepare a 10 µM working solution from a 10 mM stock solution (a 1:1000

dilution):

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Application to Cells: Add the freshly prepared working solutions to your cell cultures. Ensure

thorough but gentle mixing.

Mandatory Visualization
Signaling Pathway of 5-Lipoxygenase Inhibition by L-
651392
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Caption: Inhibition of the 5-Lipoxygenase pathway by L-651392.

Experimental Workflow for L-651392 Stock Solution
Preparation
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Preparation Storage Application

Weigh L-651392 Dissolve in DMSO Vortex to Mix Aliquot Store at -20°C/-80°C Thaw Aliquot Dilute in Media Add to Cells
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Caption: Workflow for preparing and using L-651392 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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